Cas no 7240-57-5 ((8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide)

(8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide structure
7240-57-5 structure
Product Name:(8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
CAS No:7240-57-5
MF:C19H23N3O
MW:309.405424356461
CID:1754897
PubChem ID:201993
Update Time:2025-04-21

(8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
    • 9,10-Didehydro-1,6-dimethyl-N-ethylergoline-8β-carboxamide
    • 7240-57-5
    • N-Ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboximidic acid
    • MLA-74
    • D-1-Methyl lysergic acid monoethylamide
    • Ergoline-8-beta-carboxamide, 9,10-didehydro-1,6-dimethyl-N-ethyl-
    • DTXSID70993192
    • 4-25-00-00969 (Beilstein Handbook Reference)
    • 1-Methyllysergic acid ethylamide
    • 9,10-Didehydro-N-ethyl-1,6-dimethylergoline-8-beta-carboxamide
    • BRN 0042666
    • Inchi: 1S/C19H23N3O/c1-4-20-19(23)13-8-15-14-6-5-7-16-18(14)12(10-21(16)2)9-17(15)22(3)11-13/h5-8,10,13,17H,4,9,11H2,1-3H3,(H,20,23)/t13-,17-/m1/s1
    • InChI Key: OLUVTYNEBIODME-CXAGYDPISA-N
    • SMILES: O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4C)C[C@H]2N(C)C1)NCC

Computed Properties

  • Exact Mass: 309.18429
  • Monoisotopic Mass: 309.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.1106 (rough estimate)
  • Boiling Point: 449.68°C (rough estimate)
  • Refractive Index: 1.5900 (estimate)
  • PSA: 37.27
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